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Compound of Interest

Compound Name: Tetradecyl acrylate

Cat. No.: B3424242 Get Quote

This guide provides a comprehensive overview of tetradecyl acrylate, a versatile monomer

with significant applications in polymer science and material development. From its

fundamental chemical identity to detailed experimental protocols, this document serves as a

critical resource for researchers, scientists, and professionals in drug development and related

fields.

Chemical Identity and Core Properties
Tetradecyl acrylate, also known as acrylic acid tetradecyl ester or myristyl acrylate, is an ester

of acrylic acid and tetradecanol.[1] Its unique molecular structure, featuring a long hydrophobic

alkyl chain and a reactive acrylate group, imparts distinctive properties to the polymers derived

from it.

The Chemical Abstracts Service (CAS) has assigned the number 21643-42-5 to tetradecyl
acrylate.[2][3] This identifier is crucial for unambiguous identification in research,

manufacturing, and regulatory contexts.

A summary of its key chemical and physical properties is presented below:
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Property Value Source(s)

CAS Number 21643-42-5 [2][3][4]

Molecular Formula C17H32O2 [1][3][4]

Molecular Weight 268.44 g/mol [4]

Appearance
Colorless to almost colorless

clear liquid
[2]

Melting Point 14 °C [5]

Boiling Point 138 °C at 0.4 mmHg [5]

Density 0.87 g/cm³ (at 20°C) [5]

Refractive Index 1.4450 to 1.4490 [5][6]

InChI Key
XZHNPVKXBNDGJD-

UHFFFAOYSA-N
[3][4][7]

Note: Tetradecyl acrylate is often supplied with a stabilizer, such as 4-methoxyphenol

(MEHQ), to prevent spontaneous polymerization.[1][2]

Synthesis of Tetradecyl Acrylate: An Experimental
Protocol
The synthesis of tetradecyl acrylate is typically achieved through the direct esterification of

acrylic acid with tetradecanol.[8] This reaction is catalyzed by an acid and requires a

polymerization inhibitor to prevent the unwanted polymerization of the acrylate monomer.

Causality Behind Experimental Choices:
Molar Ratio: An excess of acrylic acid is often used to drive the equilibrium towards the

product side, maximizing the yield of the ester.[8]

Catalyst: An acid catalyst, such as p-toluenesulfonic acid, is employed to protonate the

carbonyl oxygen of acrylic acid, making the carbonyl carbon more electrophilic and

susceptible to nucleophilic attack by the hydroxyl group of tetradecanol.
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Inhibitor: A polymerization inhibitor, like hydroquinone, is essential because the reaction

conditions (elevated temperature) can initiate the free-radical polymerization of the acrylate

functional group.

Solvent/Azeotropic Removal of Water: A solvent such as toluene is used not only to dissolve

the reactants but also to form an azeotrope with the water produced during the reaction. This

allows for the continuous removal of water, which further shifts the reaction equilibrium

towards the product.

Step-by-Step Synthesis Protocol:
Reactor Setup: A four-necked flask is equipped with a mechanical stirrer, a thermocouple, a

Dean-Stark trap connected to a reflux condenser, and a nitrogen inlet.

Charging Reactants: Charge the flask with tetradecanol, toluene (as a solvent),

hydroquinone (polymerization inhibitor), and p-toluenesulfonic acid (catalyst).[9]

Initial Heating: Heat the mixture to approximately 60°C with stirring to ensure all components

are dissolved.[9]

Addition of Acrylic Acid: Slowly add acrylic acid to the reaction mixture. A typical molar ratio

of acrylic acid to tetradecanol is 1.1:1.[8]

Reaction: Increase the temperature to the reflux temperature of the mixture (around 120°C).

[8] The water generated from the esterification will be collected in the Dean-Stark trap.

Monitoring Progress: The reaction is monitored by measuring the amount of water collected.

The reaction is considered complete when the theoretical amount of water has been

removed.[9]

Work-up:

Cool the reaction mixture.

Remove excess acrylic acid and toluene under reduced pressure.

Wash the organic layer with a 5% sodium carbonate solution until the aqueous layer is

colorless, followed by a wash with saturated sodium chloride solution.[9]
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Purification: Dry the product over anhydrous calcium chloride, filter, and further purify by

vacuum distillation to obtain pure tetradecyl acrylate.[9]

Reactants & Reagents
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Caption: Workflow for the synthesis of tetradecyl acrylate.

Polymerization and Material Science Aspects
The acrylate group in tetradecyl acrylate is susceptible to free-radical polymerization, allowing

for the creation of poly(tetradecyl acrylate). This process typically involves three key stages:

initiation, propagation, and termination.[10]
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Initiation: A free-radical initiator (e.g., AIBN or benzoyl peroxide) is thermally or

photochemically decomposed to generate initial radicals. These radicals then attack the

double bond of a tetradecyl acrylate monomer, initiating the polymer chain.

Propagation: The newly formed monomer radical adds to another monomer, and this process

repeats, rapidly increasing the chain length. The long alkyl side chain can influence the

polymerization kinetics.[11]

Termination: The growth of polymer chains is halted, typically through the combination of two

growing chains or through disproportionation.[10]

The resulting polymer, poly(tetradecyl acrylate), is a comb-like polymer with a flexible

backbone and long, crystalline side chains. This structure gives rise to interesting properties,

such as shape-memory effects and its use as a phase-change material for thermal energy

storage.[12]
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Caption: Free-radical polymerization of tetradecyl acrylate.
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Applications in Research and Drug Development
While direct drug development applications are not its primary use, the polymers derived from

tetradecyl acrylate have properties that are highly relevant to the pharmaceutical and

biomedical fields. Acrylate and methacrylate polymers, in general, are explored for various

applications due to their biocompatibility and tunable properties.[13][14]

Drug Delivery Systems: The hydrophobic nature of the tetradecyl side chain can be utilized

in the formation of micelles or nanoparticles for the encapsulation of poorly water-soluble

drugs. The polymer can act as a matrix for controlled release formulations.

Biomaterials and Coatings: Polyacrylates are used in coatings for medical devices. The

properties of poly(tetradecyl acrylate) could be leveraged to create hydrophobic or stimuli-

responsive surfaces.

Tissue Engineering: Acrylate-based hydrogels are widely used as scaffolds in tissue

engineering. While tetradecyl acrylate itself is hydrophobic, it can be copolymerized with

hydrophilic monomers to create amphiphilic networks with specific mechanical and cell-

interactive properties.

The broader family of acrylate polymers finds use as thickeners, adhesives, and coatings in

various industries, including textiles and paper manufacturing.[15][16]

Safety and Handling
Tetradecyl acrylate is classified as a hazardous substance. It is known to cause skin irritation

and serious eye irritation.[3][17][18] It may also cause respiratory irritation.[3][18]

Recommended Handling Procedures:
Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[17][18]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields or goggles, and a lab coat.[17][18]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][7] It

should be stored away from light, as it is light-sensitive.
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First Aid:

Skin Contact: Immediately wash with plenty of soap and water. If irritation occurs, seek

medical attention.[2][17]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.

[17]

Always consult the latest Safety Data Sheet (SDS) before handling this chemical.[17][18][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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